N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-fluoro-3-methylbenzenesulfonamide

• IUPAC Name: N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-4-fluoro-3-methylbenzenesulfonamide
• InChI: InChI=1S/C16H16ClFN2O4S2/c1-11-9-13(4-6-15(11)18)26(23,24)19-12-3-5-14(17)16(10-12)20-7-2-8-25(20,21)22/h3-6,9-10,19H,2,7-8H2,1H3
• InChI Key: YKWNCFHPBPRNOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC(=C(C=C2)Cl)N3CCCS3(=O)=O)F
• Molecular Formula: C16H16ClFN2O4S2
• Molecular Weight: 418.9 g/mol

Description

N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-fluoro-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H16ClFN2O4S2 and its molecular weight is 418.88. The purity is usually 95%.
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Scientific Research Applications

Chemical Compound Overview

N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-fluoro-3-methylbenzenesulfonamide, while not directly identified in the retrieved research, appears to be closely related to various sulfonylurea and sulfonamide compounds. These chemicals are often explored for their biological activities and applications in treating diseases or in environmental studies. Below, I provide information derived from research on compounds that share structural similarities or are in the same chemical families, reflecting the broader scientific interest in such molecules.

Environmental Monitoring and Health Impact

Studies on perfluorooctanesulfonate (PFOS) and related fluorochemicals highlight the importance of monitoring environmental pollutants and their impact on human health. Research indicates that the concentration of these compounds in human blood has changed over time, suggesting an increased exposure level. These findings are crucial for understanding the environmental persistence of such chemicals and their potential health risks (Olsen et al., 2005).

Biocidal Applications and Human Exposure

The use of methylisothiazolinone and methylchloroisothiazolinone as biocides in various products raises concerns regarding human exposure and potential health effects. A study developed a biomonitoring method to evaluate exposure to these compounds, highlighting the widespread presence of their metabolite, N-methylmalonamic acid (NMMA), in the urine of children and adolescents. This research underscores the importance of assessing and managing exposure to biocides to prevent adverse health outcomes (Murawski et al., 2020).

Allergic Reactions to Preservatives

Investigations into the allergic potential of preservatives, including isothiazolinones, reveal significant rates of sensitization in the population. These findings emphasize the need for careful consideration of preservative use in products to minimize the risk of allergic contact dermatitis. Research into the frequency of sensitization to common preservatives provides valuable insights for both clinical diagnosis and public health (Schnuch et al., 1998).